A power-free microfluidic chip for SNP genotyping using graphene oxide and a DNA intercalating dye†
Chemical Communications Pub Date: 2013-03-01 DOI: 10.1039/C3CC40680F
Abstract
We herein report a power-free microfluidic chip for fluorescent DNA detection with high single-
Recommended Literature
- [1] LDH nanocages synthesized with MOF templates and their high performance as supercapacitors†
- [2] Understanding the role of solvents in bottom-up synthesis of multi-element hydroxides†
- [3] On the composition of milk and milk products
- [4] G protein-coupled receptors as challenging druggable targets: insights from in silico studies
- [5] A highly selective and sensitive spectrofluorimetric method for the assessment of 3-nitrotyrosine in serum using (Eu(TTA)3Phen) photo probe
- [6] The effects of chelating N4 ligand coordination on Co(ii)-catalysed photochemical conversion of CO2 to CO: reaction mechanism and DFT calculations†
- [7] Inside front cover
- [8] Design of a novel plasmonic nanoconjugated analytical tool for ultrasensitive antigen quantification†
- [9] DFT study of Ni-catalyzed intramolecular asymmetric anti-hydrometalative cyclization of alkynone: mechanism and origins of selectivity†
- [10] Identification of types of membrane injuries and cell death using whole cell-based proton-sensitive field-effect transistor systems†
Journal Name：Chemical Communications
Research Products
-
CAS no.: 6807-83-6
-
CAS no.: 12737-04-1
